Cas no 1111638-06-2 (IMidazo[1,2-a]pyriMidine, 2-Methyl-6-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: IMidazo[1,2-a]pyriMidine, 2-Methyl-6-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 1111638-06-2
• MF: C₁₃H₁₈BN₃O₂
• MW: 259.111922740936
• MDL: MFCD17012681
• CID: 4560779
• Update Time: 2025-11-02

IMidazo[1,2-a]pyriMidine, 2-Methyl-6-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• IMidazo[1,2-a]pyriMidine, 2-Methyl-6-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-

• MDL： MFCD17012681
• Inchi： 1S/C13H18BN3O2/c1-9-7-17-8-10(6-15-11(17)16-9)14-18-12(2,3)13(4,5)19-14/h6-8H,1-5H3
• InChI Key： BVSOSXPBYPUVHZ-UHFFFAOYSA-N
• SMILES： C12=NC(C)=CN1C=C(B1OC(C)(C)C(C)(C)O1)C=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,2-a]pyrimidines

Additional information on IMidazo[1,2-a]pyriMidine, 2-Methyl-6-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-

Comprehensive Guide to IMidazo[1,2-a]pyriMidine, 2-Methyl-6-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)- (CAS No. 1111638-06-2)

IMidazo[1,2-a]pyriMidine, 2-Methyl-6-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)- (CAS No. 1111638-06-2) is a specialized boron-containing heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-rich heterocycles known for their versatile applications in drug discovery and organic synthesis. The presence of the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane moiety makes it particularly valuable for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry.

Researchers and industry professionals frequently search for imidazo[1,2-a]pyridine derivatives due to their potential in developing new kinase inhibitors and antiviral agents. The 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) substitution pattern in this compound enhances its reactivity in palladium-catalyzed coupling reactions, making it a valuable building block for creating complex molecular architectures. Recent studies highlight its utility in synthesizing fluorescence probes for biological imaging and organic electronic materials for optoelectronic devices.

The growing interest in boron-based pharmaceuticals has positioned CAS 1111638-06-2 as a compound of significant research value. Boron's unique properties enable the development of proteasome inhibitors and neutron capture therapy agents, areas that are currently trending in cancer research. The compound's boronic ester functionality allows for stable conjugation with various biomolecules, facilitating the creation of targeted drug delivery systems.

From a synthetic chemistry perspective, IMidazo[1,2-a]pyriMidine, 2-Methyl-6-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)- serves as a crucial intermediate in constructing π-conjugated systems for organic light-emitting diodes (OLEDs) and other optoelectronic applications. Its molecular structure combines electron-rich imidazopyridine cores with the electron-deficient boronic ester group, creating ideal conditions for charge transfer complexes in advanced materials.

Quality control and characterization of CAS 1111638-06-2 typically involve advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's stability under various conditions makes it suitable for long-term storage and transportation, though proper handling in inert atmospheres is recommended to preserve its boronic ester integrity.

Market trends indicate increasing demand for imidazo[1,2-a]pyridine boronic esters like this compound, particularly from contract research organizations and pharmaceutical development companies. The global push for novel small molecule therapeutics has created new opportunities for such specialized intermediates. Current research focuses on optimizing synthetic routes to improve yields and reduce production costs while maintaining high purity standards.

Environmental and safety considerations for IMidazo[1,2-a]pyriMidine, 2-Methyl-6-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)- follow standard laboratory protocols for organoboron compounds. While not classified as hazardous under normal handling conditions, proper personal protective equipment should be used during manipulation. The compound's growing importance in green chemistry applications stems from its role in creating more efficient catalytic systems and sustainable synthetic methodologies.

Future research directions for CAS 1111638-06-2 include exploring its potential in bioorthogonal chemistry and click chemistry applications, where its boronic ester group could enable selective labeling of biomolecules. The compound's unique structural features continue to inspire innovations across multiple scientific disciplines, from medicinal chemistry to materials science, ensuring its ongoing relevance in cutting-edge research.